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Compound of Interest

Compound Name: Ethylenediamine monohydrate

Cat. No.: B1365345 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

ethylenediamine monohydrate, tailored for laboratory and research professionals. Adherence

to these procedures is critical for ensuring personnel safety and environmental compliance.

Immediate Safety and Handling Precautions
Before handling ethylenediamine monohydrate for disposal, it is imperative to use

appropriate Personal Protective Equipment (PPE). This substance is corrosive, flammable, and

toxic.[1][2]

Required PPE:

Gloves: Wear solvent-resistant gloves.[3]

Eye Protection: Use chemical safety goggles and a face shield.[1]

Protective Clothing: A lab coat or chemical-resistant apron is necessary. For larger quantities

or spills, full chemical protective clothing may be required.[1][4]

Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume

hood. If vapors or aerosols are generated, a NIOSH-approved respirator is required.[4]

Handling Environment:

Ensure an emergency eyewash station and safety shower are immediately accessible.[3]
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Eliminate all ignition sources, as ethylenediamine is a flammable liquid.[3][5][6] This includes

open flames, sparks, and hot surfaces.

Use non-sparking tools when handling containers.[3][4]

Step-by-Step Disposal Procedure
Ethylenediamine monohydrate is classified as a hazardous waste and must be disposed of

accordingly.[1][3] It should never be poured down the drain or disposed of with regular trash.[1]

[7][8]

Waste Identification: Clearly label the waste container as "Hazardous Waste:

Ethylenediamine Monohydrate."

Container Selection: Use a designated, properly sealed, and approved waste container.[1]

Do not mix with other waste streams. The original container is often suitable if it is in good

condition.

Storage: Store the waste container in a cool, dry, and well-ventilated area designated for

hazardous waste.[5][6] Keep it away from incompatible materials such as acids and oxidizing

agents.[5]

Engage a Professional Disposal Service: Contact a licensed professional waste disposal

company to arrange for pickup and disposal.[7]

Regulatory Compliance: It is the responsibility of the waste generator to ensure that the

waste is properly characterized and disposed of in accordance with all local, regional, and

national regulations.[5][7]

Accidental Spill Cleanup Procedure
In the event of a spill, evacuate non-essential personnel from the area and ensure adequate

ventilation.[7][8]

Containment: For small spills, absorb the material with an inert, non-combustible absorbent

such as sand, dry lime, soda ash, or diatomaceous earth.[1][3][4] Do not use combustible

materials like sawdust.
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Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, sealed container for disposal.[4][8]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.[3]

Disposal: The collected spill material and any contaminated cleaning materials must be

disposed of as hazardous waste through a licensed disposal service.[3]

Hazard and Exposure Data
The following table summarizes key quantitative data highlighting the hazardous properties of

ethylenediamine.

Data Point Value Species Reference Notes

Acute Oral Toxicity

(LD50)
1200 mg/kg Rat

Harmful if swallowed.

[6]

Acute Dermal Toxicity

(LD50)
560 mg/kg Rabbit

Toxic in contact with

skin.[6]

Aquatic Toxicity

(EC50)
17 mg/L (48 hr) Daphnia magna Toxic to aquatic life.[6]

Flash Point 57.22 °C (135 °F) -
Flammable liquid and

vapor.[4]

Explosion Limits
Lower: 2.7% / Upper:

16.0%
-

Vapors may form

explosive mixtures

with air.[4]

ACGIH TLV (TWA) 10 ppm Human

Permissible exposure

limit over an 8-hour

workday.[5]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

ethylenediamine monohydrate.
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Caption: Workflow for the safe disposal of ethylenediamine monohydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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